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Compound of Interest

Compound Name: SB-505124

Cat. No.: B1684690 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

SB-505124 is a potent and selective inhibitor of the transforming growth factor-beta (TGF-β)

type I receptors ALK4, ALK5, and ALK7.[1][2][3][4][5] It is widely used in cell signaling research

to investigate the role of the TGF-β pathway in various biological processes, including cell

growth, differentiation, and apoptosis.[1][2] Proper dissolution and preparation of SB-505124
stock solutions are critical for obtaining accurate and reproducible experimental results. This

document provides a detailed protocol for the preparation of SB-505124 stock solutions and

summarizes its key chemical and physical properties.

Quantitative Data Summary
The following table summarizes the key quantitative data for SB-505124.
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Parameter Value Source

Molecular Weight 335.4 g/mol [3][6][7]

Molecular Formula C₂₀H₂₁N₃O₂ [3][6][7]

CAS Number 694433-59-5 [3][7]

Purity ≥98% [3][7]

IC₅₀ for ALK5 47 nM [2][3][4][5]

IC₅₀ for ALK4 129 nM [2][3][4][5]

Solubility in DMSO 17 mg/mL to 113.33 mg/mL [2][5][6][7]

Solubility in Ethanol 20 mg/mL to 87 mg/mL [2][7][8]

Solubility in Water Insoluble [2]

Storage of Solid -20°C for up to 3 years [2][6]

Storage of Stock Solution
-80°C for up to 1 year; -20°C

for up to 1 month
[2][6]

Experimental Protocol: Preparation of SB-505124
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SB-505124 in DMSO.

Materials:

SB-505124 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes and sterile tips
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Analytical balance

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle SB-505124 powder in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Procedure:

Equilibrate Reagents: Allow the SB-505124 powder and DMSO to come to room

temperature before use. This is particularly important for DMSO, as moisture can be

absorbed if opened while cold, which can reduce the solubility of the compound.[2]

Weigh SB-505124: Carefully weigh the desired amount of SB-505124 powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.354

mg of SB-505124 (Molecular Weight = 335.4 g/mol ).

Dissolution:

Transfer the weighed SB-505124 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube. For a 10 mM stock solution, add 1 mL of

DMSO for every 3.354 mg of SB-505124.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a water bath or sonication can be used to aid dissolution if necessary.[2][6]

Sterilization (Optional): If the stock solution is to be used in sterile cell culture applications, it

can be sterilized by filtering through a 0.22 µm syringe filter.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

This prevents repeated freeze-thaw cycles which can degrade the compound.[2]

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[2][6]

Calculation Example:

To prepare a 10 mM stock solution:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 335.4 g/mol = 3.354 mg

Therefore, dissolve 3.354 mg of SB-505124 in 1 mL of DMSO to make a 10 mM stock solution.
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Experimental Workflow: SB-505124 Stock Solution Preparation
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Caption: Workflow for preparing SB-505124 stock solution.
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TGF-β Signaling Pathway Inhibition by SB-505124
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Caption: Inhibition of TGF-β signaling by SB-505124.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

